Cas no 51449-51-5 (5-(4-chlorophenyl)-N,N-dimethyl-1,3,4-thiadiazol-2-amine)

5-(4-chlorophenyl)-N,N-dimethyl-1,3,4-thiadiazol-2-amine structure
51449-51-5 structure
Product Name:5-(4-chlorophenyl)-N,N-dimethyl-1,3,4-thiadiazol-2-amine
CAS No:51449-51-5
MF:C10H10ClN3S
MW:239.724499225616
CID:1571453
PubChem ID:3039977
Update Time:2025-04-21

5-(4-chlorophenyl)-N,N-dimethyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-chlorophenyl)-N,N-dimethyl-1,3,4-thiadiazol-2-amine
    • DTXSID00199428
    • 2-(Dimethylamino)-5-(4-chlorophenyl)-1,3,4-thiadiazole
    • 5-(4-Chlorophenyl)-2-(dimethylamino)-1,3,4-thiadiazole
    • 51449-51-5
    • 1,3,4-Thiadiazole, 5-(4-chlorophenyl)-2-(dimethylamino)-
    • BRN 0982941
    • Inchi: 1S/C10H10ClN3S/c1-14(2)10-13-12-9(15-10)7-3-5-8(11)6-4-7/h3-6H,1-2H3
    • InChI Key: ROLSQRRRNVVMTF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NN=C(N(C)C)S1

Computed Properties

  • Exact Mass: 239.0286
  • Monoisotopic Mass: 239.0283962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.3Ų

Experimental Properties

  • PSA: 29.02
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